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Compound of Interest

Compound Name: Calcium selenite

Cat. No.: B1202338 Get Quote

An in-depth examination of calcium selenite (CaSeO₃), a compound of growing interest in

scientific and pharmaceutical research. This guide clarifies common misconceptions, details its

chemical and physical properties, and provides protocols for its synthesis and analysis.

Addressing a Common Misnomer: Selenite vs.
Calcium Selenite
It is crucial to distinguish between the mineral "selenite" and the chemical compound "calcium
selenite." Selenite is a transparent, crystalline variety of gypsum, a hydrous calcium sulfate

with the chemical formula CaSO₄·2H₂O.[1][2][3][4][5][6] Despite the similarity in name, selenite

does not contain any significant amount of selenium.[1][6] The name "selenite" is derived from

the Greek word "selēnítēs," meaning "moon stone," alluding to the stone's ethereal glow.[1]

Conversely, calcium selenite is an inorganic compound with the chemical formula CaSeO₃.[7]

[8][9][10] While the subject of laboratory synthesis and research, calcium selenite is not a

recognized, naturally occurring mineral. This guide will focus on the mineralogy, properties, and

synthesis of the chemical compound calcium selenite (CaSeO₃).

Mineralogy and Physical Properties of Synthetic
Calcium Selenite
Detailed crystallographic studies have been conducted on synthetic calcium selenite and its

monohydrate form. The key properties are summarized in the table below.
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Property Calcium Selenite (CaSeO₃)
Calcium Selenite
Monohydrate
(CaSeO₃·H₂O)

Chemical Formula CaSeO₃ CaSeO₃·H₂O

Molecular Weight ( g/mol ) 167.046 185.05

Crystal System Monoclinic Monoclinic

Space Group P2₁/n P2₁/c

Unit Cell Parameters
a = 6.402(1) Å, b = 6.791(1) Å,

c = 6.681(1) Å, β = 102.78(1)°

a = 7.622(3) Å, b = 6.745(2) Å,

c = 7.922(3) Å, β = 108.46(3)°

Unit Cell Volume (Å³) 283.3(1) 386.4(3)

Density (g/cm³) 3.18

Color White crystalline solid Colorless crystals

Solubility
Insoluble in water, soluble in

dilute acids

Data sourced from

references[9][11][12][13]

Experimental Protocols: Synthesis of Calcium
Selenite
Calcium selenite can be synthesized in the laboratory through various methods, primarily

aqueous precipitation and solid-state reactions.

Aqueous Precipitation
This is a common and straightforward method for producing calcium selenite.[13]

Protocol:

Prepare Reactant Solutions: Prepare an aqueous solution of a soluble calcium salt, such as

calcium chloride (CaCl₂), and a separate aqueous solution of a soluble selenite salt, like
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sodium selenite (Na₂SeO₃).

Mixing: Slowly add the sodium selenite solution to the calcium chloride solution while stirring

continuously.

Precipitation: A white precipitate of calcium selenite will form.

Isolation: The precipitate is then isolated through filtration.

Washing and Drying: The collected precipitate is washed with deionized water to remove any

soluble impurities and then dried to obtain pure calcium selenite.

An alternative aqueous method involves the reaction of calcium carbonate (CaCO₃) with

selenous acid (H₂SeO₃).[7]

Solid-State Reaction
This method is employed for the synthesis of high-purity, anhydrous calcium selenite.[13]

Protocol:

Mixing of Reactants: Thoroughly mix calcium oxide (CaO) and selenium dioxide (SeO₂) in a

1:1 molar ratio.

Heating: Heat the mixture in a furnace at a temperature range of 400–600°C for 2–4 hours. It

is crucial to perform this step under an inert atmosphere to prevent oxidation.

Cooling and Grinding: After the heating process, allow the product to cool down to room

temperature. The resulting solid is then ground into a fine powder to ensure homogeneity.

Analytical Techniques for Characterization
The primary technique for the structural characterization of crystalline materials like calcium
selenite is X-ray Diffraction (XRD).

X-ray Diffraction (XRD):

XRD is used to determine the crystal structure, phase purity, and crystallinity of the synthesized

calcium selenite. The analysis of the diffraction pattern allows for the identification of the
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crystal system and the calculation of lattice parameters. For calcium selenite monohydrate

(CaSeO₃·H₂O), it has been determined to crystallize in the monoclinic system with the space

group P2₁/c.[12][13]

Visualizations
Crystal Structure of Calcium Selenite Monohydrate
The following diagram illustrates the arrangement of atoms in the crystal lattice of calcium
selenite monohydrate.

Crystal Structure of CaSeO3·H2O
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Caption: Atomic arrangement in calcium selenite monohydrate.

Aqueous Precipitation Synthesis Workflow
The logical flow of the aqueous precipitation method for synthesizing calcium selenite is

depicted below.
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Aqueous Precipitation of CaSeO3
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Caption: Workflow for calcium selenite synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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